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Compound of Interest

Compound Name: MRS2365 trisodium

Cat. No.: B15568971

Audience: Researchers, scientists, and drug development professionals.
1.0 Introduction

MRS2365 is a potent and highly selective agonist for the P2Y1 receptor, a G protein-coupled
receptor (GPCR) activated by adenosine diphosphate (ADP).[1][2] With an EC50 value of 0.4
nM, MRS2365 is a valuable pharmacological tool for studying P2Y1-mediated signaling
pathways involved in processes such as platelet aggregation, neurotransmission, and
vasodilation.[1][3] It displays high selectivity, with no activity at P2Y12 receptors and minimal
activity at P2Y13 receptors, making it ideal for specifically interrogating P2Y1 function.[1]

This document provides detailed protocols for the preparation, storage, and handling of
MRS2365 trisodium salt solutions to ensure stability, potency, and reproducibility in
experimental settings.

2.0 Physicochemical and Biological Properties

Proper preparation of stock solutions requires accurate information regarding the compound's
properties. Key data for MRS2365 trisodium are summarized below.
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Property Value Reference

[[(1R,2R,3S,4R,5S)-4-[6-
Amino-2-(methylthio)-9H-purin-
9-yl]-2,3-
dihydroxybicyclo[3.1.0]hex-1-

Chemical Name

ylImethyl] diphosphoric acid
mono ester trisodium salt

Molecular Formula C13H16N509P2SNas

Molecular Weight 549.28 g/mol [41[5]
Purity >98% (HPLC)

Target Receptor P2Y1 Receptor [1]
Biological Activity Potent and selective agonist [1114]
ECso 0.4 nM [1]12]

3.0 Solubility and Storage Recommendations

The stability of MRS2365 is critical for obtaining reliable experimental results. The compound is
water-soluble, but specific handling and storage conditions must be followed.

Recommended Storage .
Form Solvent ) Shelf Life
Concentration  Temperature

Solid (Powder) -80°C Up to 1 year

_ Nuclease-free
Stock Solution ) Up to 10 mM -80°C Up to 1 year
water

Note: Some suppliers provide MRS2365 pre-dissolved in water, typically at 10 mM. For
powdered forms, sonication may be recommended to achieve concentrations up to 10 mM.[6]
Always refer to the batch-specific Certificate of Analysis for any variations.
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Protocol: Preparing a 10 mM Aqueous Stock
Solution of MRS2365 Trisodium

4.0 Objective

To prepare a sterile, accurately concentrated 10 mM stock solution of MRS2365 trisodium for
use in biological experiments.

5.0 Materials and Equipment

« MRS2365 trisodium salt (solid powder)

» Nuclease-free, sterile water

o Calibrated analytical balance

« Sterile microcentrifuge tubes or cryovials

» Pipettes and sterile, low-retention tips

o Vortex mixer

o Bath sonicator (optional, but recommended)
e Sterile 0.22 pm syringe filter

6.0 Safety Precautions

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.

+ Handle the powdered compound in a chemical fume hood or a designated weighing area to
avoid inhalation.

o Refer to the Safety Data Sheet (SDS) for complete safety information.

7.0 Calculation of Required Mass
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To prepare a stock solution of a desired concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol )
Example Calculation for 1 mL of a 10 mM Stock Solution:

e Mass (mg) =10 mM x 1 mL x 549.28 g/mol

e Mass (mg) =5.49 mg

The table below provides quick calculations for common stock solution volumes.

Desired Volume (mL) Mass of MRS2365 required (mg)
0.5 2.75

1.0 5.49

2.0 10.99

5.0 27.46

8.0 Step-by-Step Procedure

o Preparation: Allow the vial of powdered MRS2365 to equilibrate to room temperature for 15-
20 minutes before opening to prevent condensation.

e Weighing: Carefully weigh the calculated mass (e.g., 5.49 mg for 1 mL) of MRS2365 and
place it in a sterile microcentrifuge tube.

» Dissolution: Add the corresponding volume of nuclease-free water (e.g., 1 mL) to the tube.

o Mixing: Close the tube securely and vortex thoroughly for 1-2 minutes until the powder is
fully dissolved.

o Sonication (If Necessary): If the solution is not completely clear, place the tube in a bath
sonicator for 5-10 minutes to aid dissolution.
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« Sterilization: To ensure sterility for cell-based assays, draw the solution into a sterile syringe
and pass it through a 0.22 um syringe filter into a new sterile tube.

» Aliquoting: Dispense the final stock solution into smaller, single-use aliquots (e.g., 10-20 pL)
in sterile cryovials. This prevents multiple freeze-thaw cycles which can degrade the
compound.

o Labeling and Storage: Clearly label each aliquot with the compound name, concentration (10
mM), and date of preparation. Immediately store the aliquots at -80°C.

9.0 Visual Diagrams

The following diagrams illustrate the experimental workflow for preparing the stock solution and
the canonical signaling pathway activated by MRS2365.
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Caption: Workflow for preparing MRS2365 trisodium stock solution.

Click to download full resolution via product page

Caption: P2Y1 receptor signaling cascade activated by MRS2365.
10.0 P2Y1 Receptor Signaling Overview

The P2Y1 receptor is a GPCR that couples primarily through the Gag/11 subunit.[7] Upon
activation by an agonist like MRS2365, the G protein activates Phospholipase C (PLC).[3][8]
PLC then catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into two
secondary messengers: inositol 1,4,5-trisphosphate (IPs) and diacylglycerol (DAG).[3] IPs
diffuses through the cytoplasm and binds to its receptor on the endoplasmic reticulum,
triggering the release of stored calcium (Ca?*) into the cytosol.[3] Concurrently, DAG and the
elevated intracellular calcium levels synergistically activate Protein Kinase C (PKC), leading to
the phosphorylation of downstream targets and culminating in various cellular responses.|[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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